Cas no 103318-96-3 (4-Isoquinolinecarbonitrile, 2,3,5,6,7,8-hexahydro-1-methyl-3,7-dioxo-)

• Product Name: 4-Isoquinolinecarbonitrile, 2,3,5,6,7,8-hexahydro-1-methyl-3,7-dioxo-
• CAS No: 103318-96-3
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1136383
• Update Time: 2024-07-26

4-Isoquinolinecarbonitrile, 2,3,5,6,7,8-hexahydro-1-methyl-3,7-dioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarbonitrile, 2,3,5,6,7,8-hexahydro-1-methyl-3,7-dioxo-

• Inchi： 1S/C11H10N2O2/c1-6-9-4-7(14)2-3-8(9)10(5-12)11(15)13-6/h2-4H2,1H3,(H,13,15)
• InChI Key： VIZSULJQVSMAMF-UHFFFAOYSA-N
• SMILES： C1(C)=C2C(CCC(=O)C2)=C(C#N)C(=O)N1

Computed Properties

• Exact Mass: 201.06647

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Melting Point: 260 °C
• Boiling Point: 540.4±50.0 °C(Predicted)
• PSA: 70.82
• pka: 9.77±0.60(Predicted)